Cas no 2680764-94-5 (3-(acetamidomethyl)-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-6-carboxylic acid)

• Product Name: 3-(acetamidomethyl)-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-6-carboxylic acid
• CAS No: 2680764-94-5
• MF: C₉H₁₂N₄O₃
• MW: 224.216581344604
• CID: 5648041
• PubChem ID: 165916549
• Update Time: 2025-06-03

3-(acetamidomethyl)-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(acetamidomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid
• 2680764-94-5
• EN300-28274358
• 3-(acetamidomethyl)-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-6-carboxylic acid

• Inchi： 1S/C9H12N4O3/c1-5(14)10-3-8-12-11-7-2-6(9(15)16)4-13(7)8/h6H,2-4H2,1H3,(H,10,14)(H,15,16)
• InChI Key： LSRZLXOYLUQOBS-UHFFFAOYSA-N
• SMILES： OC(C1CC2=NN=C(CNC(C)=O)N2C1)=O

Computed Properties

• Exact Mass: 224.09094026g/mol
• Monoisotopic Mass: 224.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 97.1Ų

Additional information on 3-(acetamidomethyl)-5H,6H,7H-pyrrolo2,1-c1,2,4triazole-6-carboxylic acid

Comprehensive Overview of 3-(acetamidomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid (CAS No. 2680764-94-5)

The compound 3-(acetamidomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid (CAS No. 2680764-94-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This pyrrolo-triazole derivative combines a pyrrolidine ring fused with a triazole moiety, further functionalized with an acetamidomethyl group and a carboxylic acid substituent. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.

Recent studies highlight the growing interest in heterocyclic compounds like 3-(acetamidomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid for their versatility in medicinal chemistry. Researchers are exploring its role as a scaffold for designing inhibitors of protein-protein interactions (PPIs), a hot topic in drug development. PPIs are notoriously difficult to target, but molecules with rigid, multi-ring systems like this pyrrolo-triazole derivative offer new opportunities. Additionally, its carboxylic acid group provides a handle for further derivatization, enabling the creation of prodrugs or conjugates for improved bioavailability.

The synthesis of CAS No. 2680764-94-5 typically involves multi-step organic reactions, including cyclization and functional group transformations. Key steps often include the formation of the pyrrolo[2,1-c][1,2,4]triazole core, followed by acetamidomethylation and oxidation to introduce the carboxylic acid moiety. Innovations in green chemistry have also influenced its production, with researchers seeking eco-friendly catalysts and solvents to reduce environmental impact—a trend aligned with the broader push for sustainable pharmaceuticals.

From a therapeutic perspective, 3-(acetamidomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid has shown preliminary activity in modulating immune responses and metabolic enzymes. Its potential as a small-molecule modulator is being investigated in preclinical models of autoimmune diseases and metabolic disorders. These applications resonate with current healthcare trends, such as personalized medicine and the search for novel anti-inflammatory agents with fewer side effects.

In the realm of cheminformatics, this compound’s structural attributes make it a valuable subject for molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. Computational tools predict its binding affinity to targets like G-protein-coupled receptors (GPCRs) or kinases, which are frequently explored in oncology and neurology research. Such analyses align with the rising demand for AI-driven drug discovery, where machine learning models accelerate the identification of bioactive molecules.

Quality control and analytical characterization of CAS No. 2680764-94-5 rely on advanced techniques such as HPLC, NMR, and mass spectrometry. Purity and stability are critical, especially given the compound’s potential use in high-throughput screening (HTS) assays. These methodologies are central to modern pharmaceutical development, ensuring reproducibility and safety—a priority for regulatory agencies and industry stakeholders alike.

Looking ahead, the exploration of 3-(acetamidomethyl)-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid is poised to expand, driven by interdisciplinary collaborations between synthetic chemists, biologists, and computational experts. Its relevance to fragment-based drug design and bioconjugation strategies further underscores its utility. As the scientific community continues to tackle unmet medical needs, compounds like this will remain at the forefront of innovative therapeutics.